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Compound of Interest

Compound Name: WAY-351783

Cat. No.: B15552003 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
WAY-351783 is a potent and selective inhibitor of the sodium-glucose cotransporter 2 (SGLT2).

SGLT2 is the primary transporter responsible for the reabsorption of glucose from the

glomerular filtrate back into circulation, accounting for approximately 90% of renal glucose

reabsorption.[1] By inhibiting SGLT2, WAY-351783 effectively reduces the reabsorption of

glucose in the kidneys, leading to an increased excretion of glucose in the urine, a condition

known as glucosuria.[2][3] This mechanism of action makes SGLT2 inhibitors a significant area

of research for the management of hyperglycemia.

These application notes provide detailed protocols for researchers, scientists, and drug

development professionals to accurately measure the glucosuria induced by WAY-351783 in a

preclinical research setting. The following sections outline the necessary experimental

procedures, from animal handling and drug administration to urine collection and glucose

quantification.

Signaling Pathway of SGLT2 Inhibition
The following diagram illustrates the mechanism of action of WAY-351783 in the renal proximal

tubule.
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Pre-Treatment

Treatment

Post-Treatment & Analysis

Acclimate rats to
metabolic cages (3 days)

Overnight Fasting
(16 hours)

Collect baseline
(pre-dose) urine

Randomize into
treatment groups

Administer Vehicle or
WAY-351783 (oral gavage)

Collect urine over
24 hours post-dose

Measure total
urine volume

Quantify urine
glucose concentration

Calculate total glucose
excretion and analyze data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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